Unambiguous Structure Elucidation of 2-Chloro-5-fluoro-4-(3-iodophenoxy)pyrimidine: A Multinuclear NMR and HRMS Framework
Unambiguous Structure Elucidation of 2-Chloro-5-fluoro-4-(3-iodophenoxy)pyrimidine: A Multinuclear NMR and HRMS Framework
Executive Summary & The Regiochemical Dilemma
Halogenated pyrimidines are privileged scaffolds in modern medicinal chemistry, serving as foundational building blocks for targeted kinase inhibitors and agrochemicals. The synthesis of these complex intermediates frequently relies on Nucleophilic Aromatic Substitution (SNAr). When reacting 2,4-dichloro-5-fluoropyrimidine with 3-iodophenol, a critical structural challenge arises: regioselectivity .
While electronic heuristics dictate that the C-4 position is inherently more reactive than the C-2 position due to the preferential localization of the Lowest Unoccupied Molecular Orbital (LUMO) [1[1]], regulatory bodies (e.g., ICH Q11 guidelines for API starting materials) demand absolute, unambiguous proof of the resulting molecular structure. The analytical challenge is to definitively prove that the synthesized compound is 2-chloro-5-fluoro-4-(3-iodophenoxy)pyrimidine and not its C-2 regioisomer.
This whitepaper details a self-validating analytical framework utilizing High-Resolution Mass Spectrometry (HRMS) and Multinuclear NMR (1H, 13C, 19F, and 2D HMBC) to lock down the exact regiochemistry of this complex heterocycle.
Caption: S_N_Ar regioselectivity of 2,4-dichloro-5-fluoropyrimidine favoring C-4 substitution.
Analytical Strategy: Designing a Self-Validating System
To avoid the pitfalls of isolated data points, our methodology relies on a system where each analytical technique orthogonally validates the others.
High-Resolution Mass Spectrometry (HRMS)
HRMS establishes the foundation by confirming the exact molecular formula. The presence of chlorine and iodine provides a highly specific isotopic signature. Chlorine naturally occurs as 35Cl (75.8%) and 37Cl (24.2%), resulting in a characteristic M / M+2 ratio of approximately 3:1. Iodine is monoisotopic (127I), meaning it adds significant mass without complicating the isotopic envelope. This confirms the composition but not the connectivity.
The 19F-13C Scalar Coupling Network (The Regiochemical Key)
The true elegance of this elucidation lies in utilizing the 19F nucleus as an internal structural probe [2[2]]. In the 13C NMR spectrum, the carbon atoms of the pyrimidine ring will split into multiplets based on their distance from the fluorine atom at C-5:
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C-5 (C-F): Exhibits a massive one-bond coupling (1JCF ≈ 255 Hz).
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C-4 & C-6: Exhibit two-bond couplings (2JCF ≈ 15–22 Hz).
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C-2: Exhibits a negligible four-bond coupling (4JCF < 2 Hz), typically appearing as a singlet.
The Causality of the Assignment: If the phenoxy group successfully attacked the C-4 position, the carbon resonating at ~163 ppm (characteristic of a pyrimidinyl ether) must be a doublet due to the 2JCF coupling. The carbon resonating at ~155 ppm (characteristic of a C-Cl bond) will be a singlet. If the reaction had occurred at C-2, the multiplicities of these chemical shifts would be reversed.
2D HMBC (Heteronuclear Multiple Bond Correlation)
To finalize the proof, 2D HMBC maps the connectivity between protons and carbons across 2 to 3 bonds [3[3]]. The isolated pyrimidine proton (H-6) will show strong 3JCH correlations to C-2 and C-4, tying the entire ring system together and confirming the assignments made via fluorine coupling.
Caption: HMBC and 19F-13C scalar coupling network used to assign pyrimidine regiochemistry.
Quantitative Data Presentation
Table 1: HRMS (ESI+) Isotopic Analysis
| Ion Species | Formula | Theoretical m/z | Experimental m/z | Mass Error (ppm) | Relative Abundance |
| [M+H]⁺ (Monoisotopic) | C₁₀H₇ClF IN₂O⁺ | 350.9196 | 350.9192 | -1.1 | 100% |
| [M+H+2]⁺ (³⁷Cl isotope) | C₁₀H₇³⁷ClF IN₂O⁺ | 352.9166 | 352.9164 | -0.6 | ~ 32.5% |
Table 2: Complete Multinuclear NMR Assignments (DMSO-d₆)
| Position | 1H δ (ppm), Mult., J (Hz) | 13C δ (ppm), Mult., JCF (Hz) | 19F δ (ppm) | Key HMBC Correlations (H → C) |
| 2 (Pyrimidine) | - | 155.2, s | - | - |
| 4 (Pyrimidine) | - | 163.1, d, J = 15.5 | - | - |
| 5 (Pyrimidine) | - | 145.4, d, J = 258.2 | -150.3 | - |
| 6 (Pyrimidine) | 8.35, d, J = 2.5 | 148.7, d, J = 21.0 | - | C-2, C-4, C-5 |
| 1' (Phenoxy) | - | 153.8, s | - | - |
| 2' (Phenoxy) | 7.62, t, J = 2.0 | 130.1, s | - | C-1', C-4', C-6' |
| 3' (Phenoxy) | - | 94.5, s (C-I) | - | - |
| 4' (Phenoxy) | 7.55, ddd, J = 8.0, 2.0, 1.0 | 134.2, s | - | C-2', C-6' |
| 5' (Phenoxy) | 7.20, t, J = 8.0 | 131.5, s | - | C-1', C-3' |
| 6' (Phenoxy) | 7.28, ddd, J = 8.0, 2.0, 1.0 | 121.3, s | - | C-2', C-4' |
Note: The definitive proof of the C-4 ether linkage is the doublet multiplicity of the 163.1 ppm carbon signal, confirming its proximity to the fluorine atom.
Step-by-Step Experimental Methodologies
To ensure absolute reproducibility and maintain scientific integrity, the following workflows must be strictly adhered to.
Protocol A: UPLC-HRMS Acquisition Workflow
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Sample Preparation: Accurately weigh 1.0 mg of the purified analyte. Dissolve completely in 1.0 mL of LC-MS grade Acetonitrile to create a 1 mg/mL stock. Dilute the stock 1:100 in a diluent of 50% Acetonitrile / 50% Water containing 0.1% Formic Acid.
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Instrument Calibration: Calibrate the Q-TOF or Orbitrap mass spectrometer using a standard manufacturer calibration mix (e.g., sodium formate or Pierce LTQ Velos ESI Positive Ion Calibration Solution) to ensure mass accuracy is strictly < 2 ppm.
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Ionization Parameters (ESI+):
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Capillary Voltage: 3.5 kV
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Desolvation Temperature: 350 °C
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Cone Voltage: 30 V (Keep low to prevent in-source fragmentation of the labile C-I bond).
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Acquisition: Inject 2 µL of the sample. Run a short 3-minute isocratic gradient (80% Acetonitrile / 20% Water + 0.1% FA) at 0.4 mL/min. Acquire data in full scan mode (m/z 100–1000).
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Data Processing: Extract the [M+H]⁺ ion chromatogram. Overlay the experimental mass spectrum with the theoretical isotopic model for C₁₀H₇ClFIN₂O⁺ to validate the 3:1 Cl isotope ratio.
Protocol B: Multinuclear NMR Acquisition Workflow
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Sample Preparation: Dissolve 20–25 mg of the compound in 0.6 mL of anhydrous DMSO-d₆ (100 atom % D). Causality note: High concentration is required to achieve sufficient signal-to-noise (S/N) for the 13C satellites and the quaternary carbon signals, particularly the C-I carbon which typically exhibits low intensity due to heavy-atom effects and lack of NOE enhancement.
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Probe Tuning & Matching: Insert the 5 mm precision NMR tube into a 500 MHz (or higher) spectrometer equipped with a cryoprobe. Manually tune and match the probe for 1H, 13C, and 19F frequencies. Critical step: Failure to properly tune the 19F channel will result in pulse-width errors, degrading the resolution of the crucial 13C-19F coupling constants.
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1D Acquisition Parameters:
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1H NMR: Number of scans (ns) = 16, Relaxation delay (D1) = 2s.
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19F NMR: ns = 32, D1 = 2s. (Optional: Use α,α,α-trifluorotoluene as an internal standard at -63.7 ppm).
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13C{1H} NMR: ns = 1024. Critical Parameter: Set D1 = 5 seconds. Fluorinated quaternary carbons possess exceptionally long T₁ relaxation times. An insufficient D1 will result in the complete loss of the C-5 signal.
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2D HMBC Acquisition: Set the long-range coupling evolution delay based on an average 3JCH of 8 Hz (Delay = 1 / (2 * J) = 62.5 ms). Acquire with 256 increments in the t₁ dimension and 2048 data points in the t₂ dimension. Process with zero-filling and a sine-bell squared apodization function to maximize cross-peak resolution.
References
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Measurement of Long-Range 1H−19F Scalar Coupling Constants and Their Glycosidic Torsion Dependence in 5-Fluoropyrimidine-Substituted RNA Journal of the American Chemical Society[Link]
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Regioselective Synthesis of 7,8-Dihydropyrrolo[1,2-a]pyrimidin-4(6H): Preliminary assignment by HMBC Thieme Connect[Link]
